Cas no 2137472-61-6 (tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)propanoate)

• Product Name: tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)propanoate
• CAS No: 2137472-61-6
• MF: C₁₄H₂₃N₃O₂
• MW: 265.351323366165
• CID: 6615075
• PubChem ID: 165490565
• Update Time: 2025-11-01

tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)propanoate
• 2137472-61-6
• EN300-1141463

• Inchi： 1S/C14H23N3O2/c1-14(2,3)19-13(18)10(15)8-17-9-16-11-6-4-5-7-12(11)17/h9-10H,4-8,15H2,1-3H3
• InChI Key： XSQJTEHFXLDOPQ-UHFFFAOYSA-N
• SMILES： O(C(C(CN1C=NC2CCCCC1=2)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.17902698g/mol
• Monoisotopic Mass: 265.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)propanoate

Introduction to Tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)propanoate (CAS No. 2137472-61-6)

Tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)propanoate, identified by its Chemical Abstracts Service (CAS) number 2137472-61-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic compounds that have garnered attention due to their potential biological activities and structural complexity. The presence of a tert-butyl group, an amino functional group, and a tetrahydro-1H-1,3-benzodiazole scaffold suggests a multifaceted role in drug design and development.

The tetrahydro-1H-1,3-benzodiazole moiety is particularly noteworthy, as it is a common pharmacophore in various therapeutic agents. This structural motif is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in the synthesis of novel compounds. The tert-butyl group, on the other hand, serves as a steric shield, influencing the compound's solubility and metabolic stability. The amino group provides a site for further functionalization, allowing for the development of derivatives with enhanced pharmacological properties.

In recent years, there has been growing interest in the exploration of tetrahydro-1H-1,3-benzodiazole derivatives due to their reported activities in various disease models. For instance, studies have demonstrated that certain analogs of this scaffold exhibit anti-inflammatory, analgesic, and even neuroprotective effects. The compound tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)propanoate is being investigated as a potential lead compound in these efforts. Its unique structural features make it an attractive candidate for further optimization towards therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tetrahydro-1H-1,3-benzodiazole ring system typically involves cyclization reactions followed by functional group transformations. The subsequent attachment of the tert-butyl and amino groups further refines the molecular structure. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product with minimal side reactions.

From a computational chemistry perspective, the molecular modeling of tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)propanoate has revealed insights into its binding interactions with biological targets. The placement of the tert-butyl group and the orientation of the amino moiety are critical for effective binding affinity. Additionally, the hydrogen bonding capabilities of the tetrahydro-1H-1,3-benzodiazole scaffold suggest potential interactions with polar residues in protein active sites. These findings are crucial for designing structure-based drug design strategies aimed at improving efficacy and selectivity.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays indicate that it exhibits moderate activity in certain bioassays related to inflammation and pain modulation. The presence of both basic and hydrophobic regions in its structure allows it to engage multiple binding sites simultaneously. This dual interaction capability is often exploited in drug design to enhance target engagement and reduce off-target effects.

The potential therapeutic applications of tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-y l)propanoate are still under investigation but hold promise for several indications. Its structural similarity to known pharmacologically active compounds suggests that it may be developed into a new generation of drugs with improved pharmacokinetic profiles. Furthermore，the versatility of its functional groups allows for easy modification to tailor its biological activity towards specific therapeutic needs.

As research progresses，the synthetic methodologies for this compound will continue to evolve，with an emphasis on green chemistry principles to minimize environmental impact. Catalytic processes，continuous flow reactors，and solvent-free conditions are being explored as alternatives to traditional batch processing methods。These advancements not only improve efficiency but also align with global efforts to promote sustainable chemical manufacturing。

The role of computational tools in drug discovery cannot be overstated。Molecular docking simulations，quantum mechanical calculations，and machine learning algorithms are all integral parts of modern medicinal chemistry。By leveraging these technologies，researchers can accelerate the identification and optimization of lead compounds like tert-butyl 2-amino -3-(4 ,5 ,6 ,7 -tetrahydro - 1 H - 1 ,3 - benzodiazol - 1 - y l )propanoate。These computational approaches help predict binding affinities，metabolic stability，and potential side effects，thereby streamlining the drug development pipeline。

In conclusion,tert-butyl 2-amino -3-(4 ,5 ,6 ,7 -tetrahydro - 1 H - 1 ,3 - benzodiazol - 1 - y l )propanoate (CAS No .2137472 -61 -6) represents a promising candidate for further exploration in pharmaceutical research。Its unique structural features ，combined with its observed biological activity ，make it an exciting molecule for future drug development。With continued investigation ，this compound has the potential to contribute significantly to advancements in medicine and therapeutics。